Cas no 1782025-63-1 (O-2-(5-chlorofuran-2-yl)ethylhydroxylamine)

• Product Name: O-2-(5-chlorofuran-2-yl)ethylhydroxylamine
• CAS No: 1782025-63-1
• MF: C₆H₈ClNO₂
• MW: 161.586220741272
• CID: 5874581
• PubChem ID: 83480303
• Update Time: 2025-05-20

O-2-(5-chlorofuran-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-chlorofuran-2-yl)ethylhydroxylamine
• 1782025-63-1
• EN300-1978190
• O-[2-(5-chlorofuran-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C6H8ClNO2/c7-6-2-1-5(10-6)3-4-9-8/h1-2H,3-4,8H2
• InChI Key： IKOPNWVHERXPQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CCON)O1

Computed Properties

• Exact Mass: 161.0243562g/mol
• Monoisotopic Mass: 161.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Additional information on O-2-(5-chlorofuran-2-yl)ethylhydroxylamine

Professional Introduction to O-2-(5-chlorofuran-2-yl)ethylhydroxylamine (CAS No. 1782025-63-1)

O-2-(5-chlorofuran-2-yl)ethylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1782025-63-1, represents a unique structural motif that has found utility in the synthesis of various bioactive molecules. The presence of both a 5-chlorofuran-2-yl moiety and a hydroxylamine functional group makes this compound a versatile intermediate in the development of novel therapeutic agents.

The O-2-(5-chlorofuran-2-yl)ethylhydroxylamine molecule exhibits interesting chemical properties that make it valuable in synthetic chemistry. The chlorofuran ring segment contributes to the compound's reactivity, enabling it to participate in various nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry, where such intermediates are often employed to construct more complex molecular frameworks. The hydroxylamine group, on the other hand, provides an additional site for functionalization, allowing for further derivatization to achieve specific pharmacological profiles.

In recent years, there has been a surge in research focused on developing new drugs with improved efficacy and reduced side effects. The 5-chlorofuran-2-yl substituent, in particular, has been recognized for its role in enhancing binding affinity and metabolic stability in drug candidates. This has led to its incorporation into numerous lead compounds that are currently undergoing preclinical evaluation. The hydroxylamine group, while reactive, can be strategically modified to introduce polar functionalities that improve solubility and bioavailability.

The synthesis of O-2-(5-chlorofuran-2-yl)ethylhydroxylamine involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of 5-chlorofuran-2-carbaldehyde with ethylene oxide followed by hydroxyamination. This route is advantageous due to its high yield and relatively mild reaction conditions. The resulting intermediate can then be further functionalized to produce a wide array of derivatives with tailored properties.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have revealed that the 5-chlorofuran-2-yl moiety interacts favorably with certain biological targets, suggesting its potential use in designing targeted therapies. Additionally, computational predictions have helped identify optimal reaction conditions for the synthesis of O-2-(5-chlorofuran-2-yl)ethylhydroxylamine, thereby improving efficiency and reducing waste.

The pharmaceutical industry has shown particular interest in this compound due to its versatility as a building block for drug discovery. Researchers are exploring its use in developing treatments for various diseases, including cancer and inflammatory disorders. The ability to modify both the chlorofuran ring and the hydroxylamine group allows for the creation of diverse molecular structures with distinct biological activities. This flexibility makes O-2-(5-chlorofuran-2-yl)ethylhydroxylamine a valuable asset in medicinal chemistry libraries.

In conclusion, O-2-(5-chlorofuran-2-yl)ethylhydroxylamine (CAS No. 1782025-63-1) is a compound of significant interest in chemical and pharmaceutical research. Its unique structural features and reactivity make it a powerful tool for synthesizing novel bioactive molecules. The ongoing research into this compound underscores its potential as a key intermediate in drug development, with applications spanning multiple therapeutic areas. As our understanding of its properties continues to grow, so too will its utility in advancing the field of medicinal chemistry.